Cas no 1339391-47-7 (4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid)

• Product Name: 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid
• CAS No: 1339391-47-7
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• CID: 5937997
• PubChem ID: 63040877
• Update Time: 2025-06-08

4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid
• 1339391-47-7
• AKOS012340377
• EN300-1123367

• Inchi： 1S/C8H12ClN3O2/c1-10-7(8(13)14)2-3-12-5-6(9)4-11-12/h4-5,7,10H,2-3H2,1H3,(H,13,14)
• InChI Key： CCJDXORCRANYCY-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CCC(C(=O)O)NC

Computed Properties

• Exact Mass: 217.0618043g/mol
• Monoisotopic Mass: 217.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid

Recent Advances in the Study of 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid (CAS: 1339391-47-7)

4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid (CAS: 1339391-47-7) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and butanoic acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

The synthesis of 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid involves a multi-step process, with key intermediates being optimized for higher yields and purity. Researchers have reported improved synthetic routes that reduce byproduct formation and enhance scalability, making this compound more accessible for further pharmacological evaluation. The structural features of this molecule, including the chloro-pyrazole moiety and the methylamino butanoic acid side chain, are believed to contribute to its bioactivity.

Pharmacological studies have demonstrated that 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid exhibits notable activity in modulating specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting applications in treating inflammatory diseases. Additionally, its interaction with neurotransmitter receptors has been explored, highlighting its possible role in neurological disorders.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of inflammation and neurodegeneration have shown positive responses to treatment with 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid, with reduced pathological markers and improved behavioral outcomes. These findings underscore the compound's potential as a candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid. Researchers are actively working on structural modifications to enhance its bioavailability and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

In conclusion, 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid (CAS: 1339391-47-7) represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated bioactivity. Continued research is essential to fully exploit its therapeutic potential and address existing limitations. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to develop novel treatments for complex diseases.